2-amino-4-[4-(dimethylamino)phenyl]-6-ethyl-5-methylnicotinonitrile

• IUPAC Name: 2-amino-4-[4-(dimethylamino)phenyl]-6-ethyl-5-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C17H20N4/c1-5-15-11(2)16(14(10-18)17(19)20-15)12-6-8-13(9-7-12)21(3)4/h6-9H,5H2,1-4H3,(H2,19,20)
• InChI Key: IVZVNALGUYWUEU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=C(C(=N1)N)C#N)C2=CC=C(C=C2)N(C)C)C
• Molecular Formula: C17H20N4
• Molecular Weight: 280.37 g/mol

Description

2-amino-4-[4-(dimethylamino)phenyl]-6-ethyl-5-methylnicotinonitrile, also known as DMAMCL, is a chemical compound that belongs to the class of nicotinic acetylcholine receptor antagonists. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

2-amino-4-[4-(dimethylamino)phenyl]-6-ethyl-5-methylnicotinonitrile acts as a competitive antagonist at the nicotinic acetylcholine receptor, binding to the receptor and preventing the binding of acetylcholine. This results in a decrease in the activity of the receptor and a subsequent decrease in the release of neurotransmitters.
Biochemical and Physiological Effects:
2-amino-4-[4-(dimethylamino)phenyl]-6-ethyl-5-methylnicotinonitrile has been shown to have a number of biochemical and physiological effects, including the inhibition of acetylcholine release, the modulation of dopamine release, and the inhibition of glutamate release. It has also been shown to have analgesic effects, as well as potential applications in the treatment of drug addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-amino-4-[4-(dimethylamino)phenyl]-6-ethyl-5-methylnicotinonitrile is its specificity for nicotinic acetylcholine receptors, which allows for more targeted research. However, one limitation is that it can have off-target effects on other receptors, which can complicate data interpretation.

Future Directions

There are numerous future directions for research involving 2-amino-4-[4-(dimethylamino)phenyl]-6-ethyl-5-methylnicotinonitrile, including further investigation of its effects on learning and memory, pain perception, and drug addiction. Additionally, there is potential for the development of new therapeutics based on the compound's ability to modulate neurotransmitter release.

Synthesis Methods

2-amino-4-[4-(dimethylamino)phenyl]-6-ethyl-5-methylnicotinonitrile can be synthesized using a variety of methods, including the reaction of 4-(dimethylamino)benzaldehyde with ethyl cyanoacetate in the presence of ammonium acetate and acetic acid. Other methods involve the reaction of 2-amino-4-(4-chlorophenyl)-6-ethyl-5-methylnicotinonitrile with dimethylamine.

Scientific Research Applications

2-amino-4-[4-(dimethylamino)phenyl]-6-ethyl-5-methylnicotinonitrile has been used in numerous scientific studies to investigate the mechanisms of action of nicotinic acetylcholine receptors. It has also been used to study the effects of these receptors on various physiological processes, such as learning and memory, pain perception, and drug addiction.